4-Amino-3-(3-aminopropyl)phenol

• CAS: 88580-14-7
• Synonyms: 4-amino-3-(3-aminopropyl)phenol
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• SMILES: C1=CC(=C(C=C1O)CCCN)N
• InChI: InChI=1S/C9H14N2O/c10-5-1-2-7-6-8(12)3-4-9(7)11/h3-4,6,12H,1-2,5,10-11H2
• InChIKey: BLRRHDNNPIZJIZ-UHFFFAOYSA-N

4-Amino-3-(3-aminopropyl)phenol (CAS 88580-14-7), also referred to as AHPP, is a 3-substituted para-aminophenol derivative with the molecular formula C9H14N2O and a molecular weight of 166.22 g/mol. It belongs to the class of 4-aminophenol oxidation bases characterized by an additional 3-aminopropyl substituent at the meta position relative to the phenolic hydroxyl group.

4-Amino-3-(3-aminopropyl)phenol (CAS 88580-14-7): Core Identity and Procurement-Relevant Classification

4-Amino-3-(3-aminopropyl)phenol (CAS 88580-14-7), also referred to as AHPP, is a 3-substituted para-aminophenol derivative with the molecular formula C9H14N2O and a molecular weight of 166.22 g/mol . It belongs to the class of 4-aminophenol oxidation bases characterized by an additional 3-aminopropyl substituent at the meta position relative to the phenolic hydroxyl group [1]. This structural motif places it within the family of 3-substituted para-aminophenols claimed as oxidation dye precursors for keratin fibers, particularly human hair [1]. Commercially, the compound is typically supplied at 95% purity for research and industrial dye intermediate applications . Its key physicochemical properties include a density of 1.161–1.2 g/cm³, a boiling point of 372.6 °C at 760 mmHg, and a flash point of 179.1 °C .

Workflow Oxidative dye intermediate research

Selection 3-substituted para-aminophenol oxidation base

Use Context Keratin fiber dye formulation and SAR studies

• [1] EP 0331144 B1. 3-Substituted para-amino phenols, process for their preparation, their use in dyeing keratinic fibres and intermediates used in the preparation process. L'Oréal. Published 1993-06-09. View Source

Why 4-Amino-3-(3-aminopropyl)phenol Cannot Be Interchanged with Generic 4-Aminophenol or Simple 3-Alkyl Analogs

In oxidative hair dye systems, primary intermediates must diffuse into the hair fiber, undergo oxidation, and couple with developer-modifier agents to form the final chromophore. Substitution at the 3-position of the para-aminophenol scaffold profoundly alters both the steric profile and the electronic distribution of the oxidized intermediate, thereby shifting the resulting color shade, wash fastness, and light fastness of the dyed hair [1]. Simple substitution—e.g., replacing 4-amino-3-(3-aminopropyl)phenol with unsubstituted p-aminophenol (CAS 123-30-8) or 4-amino-3-methylphenol—yields fundamentally different colorimetric outcomes and fastness properties, making generic interchange ineffective for formulation consistency [2]. Furthermore, the presence of the primary amine on the 3-aminopropyl side chain introduces an additional reactive site that can participate in secondary coupling or modulate solubility, features absent in methyl- or unsubstituted analogs.

Positional isomer mismatch 3-substituted vs. 2-substituted isomers produce non-equivalent hair dye shades, limiting direct replacement.

Unsubstituted p-aminophenol Lacks the 3-aminopropyl side chain, altering color outcome and wash fastness in oxidative coupling.

Mono-amine analogs Compounds without the aromatic para-NH2 cannot function as primary oxidation bases for dye formation.

• [1] US 2002/0148052 A1. Primary Intermediates for Oxidative Coloration of Hair. Lim, M.-I.; Pan, Y.-G. Assigned to The Procter & Gamble Company. Published 2002-10-10. View Source
• [2] EP 0331144 B1. 3-Substituted para-amino phenols, process for their preparation, their use in dyeing keratinic fibres and intermediates used in the preparation process. L'Oréal. Published 1993-06-09. View Source

Quantitative Differential Evidence for 4-Amino-3-(3-aminopropyl)phenol Relative to Key Comparators

Substituent Position Isomerism: Meta-3-(3-aminopropyl) vs. Ortho-2-(3-aminopropyl) Configuration Dictates Hair Dye Shade Outcome

The patent literature explicitly distinguishes between 4-amino-2-(3-aminopropyl)phenol and 4-amino-3-(3-aminopropyl)phenol as separate chemical entities within the same generic formula (I), where the position of the aminoalkyl substituent (ortho, position 2, vs. meta, position 3, relative to the phenolic OH) is a critical determinant of the final hair color shade produced upon oxidative coupling with standard couplers such as 5-amino-2-methylphenol or resorcinol [1]. While both isomers function as primary intermediates, the meta-substituted variant (target compound) yields a distinct chromophore absorption profile due to altered conjugation in the oxidized indo dye form. The patent explicitly exemplifies 4-amino-2-(3-aminopropyl)phenol but teaches that the 3-substituted series (into which the target compound falls) constitutes a separately claimed sub-genus, implying non-equivalent dyeing performance [1].

Positional isomerism

Class-level

3-aminopropyl at meta vs. ortho position on 4-aminophenol yields non-equivalent dye shade

Isomer substitution directly controls chromophore absorption and keratin substantivity

Procurement of correct positional isomer is essential for formulation shade reproducibility

Evidence Dimension	Positional substitution pattern (2-aminoalkyl vs. 3-aminoalkyl on 4-aminophenol) and resulting hair shade
Target Compound Data	4-amino-3-(3-aminopropyl)phenol: 3-aminopropyl substituent at position 3 (meta to OH); claimed within EP 0331144 B1 as a 3-substituted para-aminophenol oxidation base [2].
Comparator Or Baseline	4-amino-2-(3-aminopropyl)phenol: identical side chain at position 2 (ortho to OH), exemplified in US 2002/0148052 [1]. 4-amino-3-methylphenol: methyl group at position 3 [2].
Quantified Difference	Not quantified in a single head-to-head assay; positional isomerism is demonstrated in patent claims as generating non-equivalent dye shades.
Conditions	Oxidative hair dye systems with couplers (e.g., 5-amino-2-methylphenol, resorcinol) under alkaline hydrogen peroxide conditions [1][2].

Why This Matters

Procurement of the correct positional isomer (3-substituted, not 2-substituted) is essential for reproducing a specific hair dye formulation shade, as isomer substitution directly controls the chromophore's absorption spectrum and substantivity to keratin.

• [1] US 2002/0148052 A1. Primary Intermediates for Oxidative Coloration of Hair. Lim, M.-I.; Pan, Y.-G. Assigned to The Procter & Gamble Company. Published 2002-10-10. View Source
• [2] EP 0331144 B1. 3-Substituted para-amino phenols, process for their preparation, their use in dyeing keratinic fibres and intermediates used in the preparation process. L'Oréal. Published 1993-06-09. View Source

Physicochemical Property Differentiation: 4-Amino-3-(3-aminopropyl)phenol vs. Simple 4-Aminophenol

The introduction of the 3-aminopropyl side chain significantly alters the physicochemical profile of the parent 4-aminophenol scaffold. While unsubstituted 4-aminophenol (p-aminophenol, CAS 123-30-8) has a melting point of approximately 187 °C, a boiling point of ~284 °C, and a molecular weight of 109.13 g/mol, 4-amino-3-(3-aminopropyl)phenol is a liquid at room temperature with a boiling point of 372.6 °C at 760 mmHg, a density of 1.161–1.2 g/cm³, and a molecular weight of 166.22 g/mol [1]. The higher boiling point and increased molecular weight reflect the added propylamine chain, which also reduces volatility and alters solubility in aqueous-ethanolic dye base formulations.

Physicochemical shift

Reported

Boiling point +88 °C; MW +57.09 g/mol; liquid at 25 °C vs. solid comparator

Handling, solvent compatibility, and thermal stability profiles differ markedly from p-aminophenol

Predicted data; experimental verification recommended for formulation process design

Evidence Dimension	Boiling point, density, molecular weight, and predicted phase at room temperature
Target Compound Data	Boiling point: 372.6 °C; Density: 1.161–1.2 g/cm³; MW: 166.22 g/mol .
Comparator Or Baseline	4-Aminophenol (CAS 123-30-8): Boiling point ~284 °C; MW: 109.13 g/mol; mp ~187 °C [1].
Quantified Difference	Δ Boiling point ≈ +88 °C; Δ MW = +57.09 g/mol; Phase change: solid (comparator) vs. liquid (target) at 25 °C.
Conditions	Standard predicted/computed data from ChemSpider and chemSrc; boiling point at 760 mmHg .

Why This Matters

The liquid physical state and higher boiling point of 4-amino-3-(3-aminopropyl)phenol affect handling, solvent compatibility, and thermal stability during dye formulation and oxidative coupling processes, distinguishing it from crystalline p-aminophenol.

• [1] PubChem. 4-Aminophenol, CID 403. https://pubchem.ncbi.nlm.nih.gov/compound/403 (accessed 2026-05-08). View Source

Structural Differentiation: Dual Amine Functionality Confers Unique Coupling Capacity vs. Mono-Amine 4-(3-Aminopropyl)phenol

Unlike 4-(3-aminopropyl)phenol (CAS 57400-89-2, C9H13NO, MW 151.21 g/mol), which possesses only a single amine group on the alkyl chain and no amino substituent on the aromatic ring, 4-amino-3-(3-aminopropyl)phenol contains two distinct amine functionalities: a ring-bound para-amino group essential for oxidative dye coupling and a terminal primary amine on the propyl side chain . This dual amine architecture is a defining feature of primary intermediates in oxidative hair dye chemistry. The para-amino group is required for oxidation to the reactive quinoneimine species, while the side-chain amine may participate in secondary coupling reactions, alter the hydrophilic-lipophilic balance, or provide an additional site for covalent attachment to keratin [1].

Amine functionality

Class-level

Dual amine (aromatic para-NH2 + aliphatic -NH2) vs. single aliphatic amine in analogs

Aromatic NH2 is essential for oxidation to reactive quinoneimine dye species

Mono-amine analogs cannot serve as primary intermediates; select for para-NH2 presence

Evidence Dimension	Number and position of amine groups relevant to oxidative dye function
Target Compound Data	4-Amino-3-(3-aminopropyl)phenol: two amine groups (one aromatic para-NH2, one aliphatic terminal -NH2); MW 166.22; formula C9H14N2O .
Comparator Or Baseline	4-(3-Aminopropyl)phenol (CAS 57400-89-2): one amine group (aliphatic only); MW 151.21; formula C9H13NO . 3-(3-Aminopropyl)phenol (CAS 56522-50-0): one amine group (aliphatic); no ring amino substituent [2].
Quantified Difference	Presence vs. absence of the aromatic para-NH2 group; Δ MW ≈ +15.01 g/mol; difference of one nitrogen atom (aromatic amine).
Conditions	Structural comparison based on established chemical formulas and IUPAC nomenclature.

Why This Matters

The aromatic para-amino group is chemically essential for oxidative dye formation; compounds lacking it (e.g., 4-(3-aminopropyl)phenol) cannot function as primary intermediates. Users requiring a reactive para-aminophenol oxidation base with an extended side-chain amine must therefore specify the target compound.

• [1] US 2002/0148052 A1. Primary Intermediates for Oxidative Coloration of Hair. Lim, M.-I.; Pan, Y.-G. Published 2002-10-10. View Source
• [2] PubChem. 3-(3-Aminopropyl)phenol, CID 20315898. https://pubchem.ncbi.nlm.nih.gov/compound/20315898 (accessed 2026-05-08). View Source

Procurement-Driven Application Scenarios for 4-Amino-3-(3-aminopropyl)phenol

Oxidative Hair Dye Formulation: Meta-Substituted Primary Intermediate for Custom Color Shades

This compound serves as a primary intermediate (oxidation base) in permanent oxidative hair dye systems where a 3-substituted para-aminophenol is required to generate specific color shades upon coupling with developer-modifier agents. The 3-aminopropyl substituent modulates the electron density and steric environment of the oxidized quinoneimine species, enabling differentiated color outcomes compared to 4-amino-2-(3-aminopropyl)phenol or unsubstituted p-aminophenol [1]. The scope of suitable couplers and the resulting color palette are defined within the 3-substituted para-aminophenol patent literature [2].

Keratin Fiber Dye Research and Structure-Activity Relationship (SAR) Studies

Researchers investigating the relationship between para-aminophenol substitution pattern and dye performance (color intensity, wash fastness, light fastness) use 4-amino-3-(3-aminopropyl)phenol as a structurally defined probe molecule. The compound's dual amine architecture and specific 3-position substitution allow systematic comparison with 2-substituted isomers, N-alkylated para-aminophenols, and simpler analogs lacking the aminoalkyl side chain [1].

Chemical Intermediate for Synthesis of Functionalized Phenol Derivatives

The presence of both a phenolic hydroxyl group and two chemically distinct amine groups (aromatic and aliphatic) makes this compound a versatile building block for synthesizing more complex molecules. The aromatic amine can undergo diazotization and subsequent coupling, while the aliphatic amine can be acylated, alkylated, or conjugated to polymers. This dual reactivity profile is leveraged in the synthesis of dye conjugates, polymeric colorants, and functional materials where site-selective derivatization is required [1][2].

Application

Selection Property

Validation Focus

Oxidative dye formulation research

3-substituted para-aminophenol oxidation base

Shade outcome and fastness profiling with couplers

Keratin fiber dye SAR studies

Dual amine architecture for comparative substitution analysis

Structure-activity relationship vs. 2-substituted and mono-amine analogs

Functionalized phenol derivative synthesis

Chemoselective derivatization at aromatic or aliphatic amine

Site-specific functionalization yield and purity

• [1] US 2002/0148052 A1. Primary Intermediates for Oxidative Coloration of Hair. Lim, M.-I.; Pan, Y.-G. Published 2002-10-10. View Source
• [2] EP 0331144 B1. 3-Substituted para-amino phenols, process for their preparation, their use in dyeing keratinic fibres and intermediates used in the preparation process. L'Oréal. Published 1993-06-09. View Source